Sodium chlorite
Sodium chlorite
Sodium chlorite appears as a white crystalline solid. Difficult to burn, but accelerates the burning of organic substances. Forms explosive mixtures with certain combustible materials. May explode under prolonged exposure to heat or fire. Used in water purification, to bleach wood pulp, textile, fats, oils; and for many other uses.
Sodium chlorite is an inorganic sodium salt in which chlorite is the counterion. It has a role as an oxidising agent. It is an inorganic sodium salt and a chlorite salt.
Used as an agent for cleaning drinking water. It is also used as an additive in products like toothpaste and mouthwash. Acidified sodium chlorite was approved by the U.S. Food and Drug Administration as of 2004, as an anti-microbial agent which is non-toxic, but not as a drug.
See also: Citric acid monohydrate; sodium chlorite (component of) ... View More ...
Sodium chlorite is an inorganic sodium salt in which chlorite is the counterion. It has a role as an oxidising agent. It is an inorganic sodium salt and a chlorite salt.
Used as an agent for cleaning drinking water. It is also used as an additive in products like toothpaste and mouthwash. Acidified sodium chlorite was approved by the U.S. Food and Drug Administration as of 2004, as an anti-microbial agent which is non-toxic, but not as a drug.
See also: Citric acid monohydrate; sodium chlorite (component of) ... View More ...
Brand Name:
Vulcanchem
CAS No.:
7758-19-2
VCID:
VC21200277
InChI:
InChI=1S/ClHO2.Na/c2-1-3;/h(H,2,3);
SMILES:
[O-]Cl=O.[Na+]
Molecular Formula:
ClHNaO2
Molecular Weight:
91.45 g/mol
Sodium chlorite
CAS No.: 7758-19-2
Cat. No.: VC21200277
Molecular Formula: ClHNaO2
Molecular Weight: 91.45 g/mol
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Specification
| Description | Sodium chlorite appears as a white crystalline solid. Difficult to burn, but accelerates the burning of organic substances. Forms explosive mixtures with certain combustible materials. May explode under prolonged exposure to heat or fire. Used in water purification, to bleach wood pulp, textile, fats, oils; and for many other uses. Sodium chlorite is an inorganic sodium salt in which chlorite is the counterion. It has a role as an oxidising agent. It is an inorganic sodium salt and a chlorite salt. Used as an agent for cleaning drinking water. It is also used as an additive in products like toothpaste and mouthwash. Acidified sodium chlorite was approved by the U.S. Food and Drug Administration as of 2004, as an anti-microbial agent which is non-toxic, but not as a drug. See also: Citric acid monohydrate; sodium chlorite (component of) ... View More ... |
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| CAS No. | 7758-19-2 |
| Molecular Formula | ClHNaO2 |
| Molecular Weight | 91.45 g/mol |
| IUPAC Name | sodium;chlorite |
| Standard InChI | InChI=1S/ClHO2.Na/c2-1-3;/h(H,2,3); |
| Standard InChI Key | OEMUKJZHMHTYSL-UHFFFAOYSA-N |
| Isomeric SMILES | [O-]Cl=O.[Na+] |
| SMILES | [O-]Cl=O.[Na+] |
| Canonical SMILES | OCl=O.[Na] |
| Colorform | White crystals or crystalline powder Slightly hygroscopic crystals or flakes, does not cake |
| Melting Point | Decomposes as it melts between 180-200 °C |
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